Cas no 2024560-45-8 (2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine)

• Product Name: 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine
• CAS No: 2024560-45-8
• MF: C₁₁H₁₃BrF₂N₂
• MW: 291.135128736496
• MDL: MFCD31628827
• CID: 4783675
• Update Time: 2025-10-20

2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine
• 2-Bromo-6-(4,4-difluoro-piperidin-1-ylmethyl)-pyridine

• MDL： MFCD31628827
• Inchi： 1S/C11H13BrF2N2/c12-10-3-1-2-9(15-10)8-16-6-4-11(13,14)5-7-16/h1-3H,4-8H2
• InChI Key： QWFUANWFSRTYFT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CN2CCC(CC2)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 16.1

Additional information on 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine

2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine

2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine is a highly specialized organic compound with the CAS number 2024560-45-8. This compound belongs to the class of heterocyclic aromatic compounds and is characterized by its unique structural features, which make it a valuable molecule in various chemical and pharmaceutical applications. The compound consists of a pyridine ring with a bromine substituent at position 2 and a (4,4-difluoropiperidin-1-ylmethyl) group at position 6. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine involves a series of carefully designed multi-step reactions. The starting material typically includes a pyridine derivative, which undergoes bromination at position 2 to introduce the bromine atom. Subsequently, the (4,4-difluoropiperidin-1-ylmethyl) group is introduced at position 6 through nucleophilic substitution or coupling reactions. The use of fluorinated piperidine rings in the synthesis is particularly interesting as it enhances the compound's stability and bioavailability in certain applications.

Recent studies have highlighted the potential of 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, the compound has been used in the development of novel kinase inhibitors and GPCR modulators, which are critical targets in drug discovery for treating various diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as an active layer material in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The structural versatility of 2-Bromo-6-(4,4-difluoropiperidin-1-ylmethyl)-pyridine allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the substitution of bromine with other halogens or functional groups to study their effects on the compound's reactivity and biological activity.

From an environmental perspective, the synthesis and application of 2-Bromo-6-(4,4-difluoropiperidin-1-y lmethyl)-pyridine have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to reduce waste and improve sustainability.

In conclusion, 2-Bromo-6-(4,4-difluoropiperidin -1 -ylmethyl ) -pyridine is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity continue to drive innovative research and development efforts in both academia and industry.